Cas no 1155570-38-9 (2-(2-phenylpropyl)aminopropan-1-ol)

• Product Name: 2-(2-phenylpropyl)aminopropan-1-ol
• CAS No: 1155570-38-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD12184321
• CID: 5241463
• PubChem ID: 43499535
• Update Time: 2025-05-20

2-(2-phenylpropyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Phenylpropyl)amino]propan-1-ol
• 2-((2-Phenylpropyl)amino)propan-1-ol
• 1-Propanol, 2-[(2-phenylpropyl)amino]-
• 2-(2-phenylpropyl)aminopropan-1-ol

• MDL： MFCD12184321
• Inchi： 1S/C12H19NO/c1-10(8-13-11(2)9-14)12-6-4-3-5-7-12/h3-7,10-11,13-14H,8-9H2,1-2H3
• InChI Key： DXPXQVNBKOIQBJ-UHFFFAOYSA-N
• SMILES： OCC(C)NCC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 143
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Additional information on 2-(2-phenylpropyl)aminopropan-1-ol

Comprehensive Overview of 2-(2-Phenylpropyl)aminopropan-1-ol (CAS No. 1155570-38-9): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-phenylpropyl)aminopropan-1-ol (CAS No. 1155570-38-9) has garnered significant attention due to its versatile molecular structure and potential applications across pharmaceuticals, agrochemicals, and material science. This compound, characterized by its phenylpropylamine backbone and propanol functional group, exemplifies the intersection of organic synthesis and industrial innovation. As researchers and manufacturers increasingly seek high-purity intermediates for drug discovery, understanding the nuances of this chemical becomes paramount.

The synthetic pathway of 2-(2-phenylpropyl)aminopropan-1-ol typically involves multi-step reactions, including reductive amination or nucleophilic substitution, to achieve optimal yield and purity. Its molecular formula (C12H19NO) and structural features—such as the presence of both hydrophilic (hydroxyl group) and hydrophobic (phenyl ring) moieties—make it a candidate for modulating solubility in formulation development. Recent studies highlight its role as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry.

From an industrial perspective, CAS No. 1155570-38-9 is often discussed in contexts like pharmaceutical intermediates and custom synthesis. Searches for terms such as "buy 2-(2-phenylpropyl)aminopropan-1-ol" or "suppliers of high-purity aminopropanol derivatives" reflect market interest. Additionally, its potential in biodegradable polymer research resonates with sustainability trends, as industries pivot toward eco-friendly additives. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with GMP standards.

Emerging applications of 2-(2-phenylpropyl)aminopropan-1-ol include its exploration in neuropharmacology, where its structural analogs are investigated for targeted bioactivity. This aligns with frequent search queries like "aminopropanol derivatives in CNS drugs" or "role of phenylpropylamine in medicinal chemistry." Furthermore, its stability under thermal stress makes it a subject of interest for material scientists developing heat-resistant coatings—a niche yet rapidly growing sector.

Regulatory and safety profiles of CAS No. 1155570-38-9 emphasize non-hazardous handling under standard conditions, though proper personal protective equipment (PPE) is recommended during lab-scale operations. The compound’s logP value and pKa data, often queried in QSAR modeling discussions, are pivotal for predicting its behavior in biological systems. As the chemical industry evolves, 2-(2-phenylpropyl)aminopropan-1-ol exemplifies how tailored molecular design can address both performance and sustainability challenges.